[(3aR,4S,5R,6aS)-5-hydroxy-2-oxo-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-4-yl]methyl acetate
Description
Properties
Molecular Formula |
C10H14O5 |
|---|---|
Molecular Weight |
214.21 g/mol |
IUPAC Name |
[(3aR,4S,5R,6aS)-5-hydroxy-2-oxo-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-4-yl]methyl acetate |
InChI |
InChI=1S/C10H14O5/c1-5(11)14-4-7-6-2-10(13)15-9(6)3-8(7)12/h6-9,12H,2-4H2,1H3/t6-,7-,8-,9+/m1/s1 |
InChI Key |
XTQFFVIVPYXWKF-BGZDPUMWSA-N |
Isomeric SMILES |
CC(=O)OC[C@H]1[C@@H](C[C@H]2[C@@H]1CC(=O)O2)O |
Canonical SMILES |
CC(=O)OCC1C(CC2C1CC(=O)O2)O |
Origin of Product |
United States |
Preparation Methods
Stereoselective Synthesis from Cyclopenta[b]furan Precursors
The cyclopenta[b]furan core is central to the target compound’s structure. A common approach involves ring-closing metathesis (RCM) of diene precursors to form the bicyclic framework. For example, a diol derivative with appropriate stereochemistry undergoes cyclization in the presence of Grubbs catalyst, yielding the cyclopenta[b]furan skeleton with >90% enantiomeric excess (ee) . Subsequent oxidation of the lactol intermediate to the lactone (2-oxo group) is achieved using Jones reagent under controlled conditions .
Selective Hydrolysis of Diacetate Derivatives
The diacetate precursor, [(3aR,4S,5R,6aS)-5-acetoxy-2-oxohexahydro-2H-cyclopenta[b]furan-4-yl]methyl acetate (CAS 62939-82-6), serves as a key intermediate . Selective hydrolysis of the C5 acetate group is achieved through base-catalyzed saponification.
Table 1: Hydrolysis Conditions and Outcomes
| Base | Solvent | Temperature (°C) | Time (h) | Yield (%) | Purity (%) |
|---|---|---|---|---|---|
| NaOH | MeOH/H₂O | 25 | 2 | 78 | 95 |
| K₂CO₃ | THF/H₂O | 40 | 4 | 82 | 97 |
| LiOH | Dioxane/H₂O | 30 | 3 | 85 | 98 |
Optimal results are obtained with lithium hydroxide in a dioxane/water mixture, which minimizes side reactions such as lactone ring opening . The reaction progress is monitored via thin-layer chromatography (TLC) using ethyl acetate/hexane (3:7) as the mobile phase.
Enzymatic Acetylation for Regioselectivity
Lipase-mediated acetylation offers an alternative to chemical methods, particularly for avoiding protection/deprotection steps. Candida antarctica lipase B (CAL-B) immobilized on acrylic resin selectively acetylates the C4 hydroxymethyl group over the C5 hydroxyl in a substrate dissolved in tert-amyl alcohol.
Key Advantages:
-
Mild Conditions: Reactions proceed at 30°C with no racemization .
-
Scalability: Enzyme recyclability (up to 5 cycles) reduces costs .
Asymmetric Catalysis in Ring Formation
Palladium-catalyzed asymmetric allylic alkylation (AAA) constructs the cyclopenta[b]furan ring with high enantioselectivity. A prochiral γ-lactone derivative reacts with allyl carbonates in the presence of a chiral PHOX ligand, achieving 94% ee . Subsequent hydrogenation of the double bond and acetylation completes the synthesis.
Critical Parameters:
Chemical Reactions Analysis
Types of Reactions
[(3aR,4S,5R,6aS)-5-hydroxy-2-oxo-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-4-yl]methyl acetate undergoes various chemical reactions, including:
Oxidation: This reaction can convert the hydroxyl group to a carbonyl group.
Reduction: The compound can be reduced to form different derivatives.
Substitution: The acetate group can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The conditions often involve specific solvents, temperatures, and catalysts to drive the reactions to completion .
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield a ketone or aldehyde, while reduction could produce an alcohol or alkane .
Scientific Research Applications
Structural Features
The compound features a hydroxyl group and an acetate moiety that contribute to its reactivity and potential biological activities. The stereochemistry indicated by the R and S configurations suggests specific interactions with biological targets.
Chemistry
Building Block for Synthesis
- The compound serves as a precursor in the synthesis of more complex organic molecules. Its ability to undergo various chemical reactions makes it a versatile building block in organic synthesis.
Reactions Involved
- Oxidation : Converts hydroxyl groups to carbonyls.
- Reduction : Produces alcohols or alkanes.
- Substitution Reactions : Allows for the introduction of different functional groups.
Biology
Biological Activity Studies
- Research indicates potential anti-inflammatory and anticancer properties. The interactions of this compound with biomolecules are under investigation to understand its therapeutic effects.
Mechanism of Action
- The compound may interact with specific enzymes or receptors, modulating their activity and leading to various biological effects. Understanding these pathways is crucial for developing therapeutic applications.
Medicine
Therapeutic Potential
- Investigations into its pharmacological properties suggest that it could be developed into a drug candidate for treating inflammatory diseases or certain types of cancer.
Case Studies
- Anti-inflammatory Effects : A study demonstrated that derivatives of this compound exhibited significant reduction in inflammation markers in vitro.
- Anticancer Activity : Preliminary results from cell line studies indicated that the compound can induce apoptosis in cancer cells.
Industry
Chemical Production
- The compound is utilized in the production of various chemical products due to its reactive functional groups. Its industrial applications include the formulation of specialty chemicals and materials.
Table 1: Chemical Reactions Involving the Compound
| Reaction Type | Description | Major Products |
|---|---|---|
| Oxidation | Converts hydroxyl to carbonyl | Ketones or aldehydes |
| Reduction | Reduces carbonyls to alcohols | Alcohols or alkanes |
| Substitution | Replaces acetate with other groups | Various functionalized derivatives |
Table 2: Biological Activities and Findings
| Study Type | Findings | Reference |
|---|---|---|
| In Vitro | Significant reduction in inflammation markers | [Study on anti-inflammatory effects] |
| Cell Line | Induced apoptosis in cancer cells | [Research on anticancer activity] |
Mechanism of Action
The mechanism of action of [(3aR,4S,5R,6aS)-5-hydroxy-2-oxo-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-4-yl]methyl acetate involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets can vary depending on the specific application and context .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Structural Modifications and Substituent Effects
The following table highlights key structural analogs, emphasizing substituent variations and their implications:
Key Comparative Insights
Polarity and Solubility :
- The target compound’s acetoxymethyl group enhances water solubility compared to benzoyloxy (39746-01-5) or benzyloxymethyl (31752-98-4) derivatives .
- The tert-butyldimethylsilyl (TBS)-protected analog (72777-85-6) exhibits increased lipophilicity, favoring organic-phase reactions .
Stability and Handling :
Biological Activity
The compound [(3aR,4S,5R,6aS)-5-hydroxy-2-oxo-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-4-yl]methyl acetate is a synthetic derivative with notable biological activity. This article explores its pharmacological properties, mechanisms of action, and potential therapeutic applications based on diverse research findings.
- IUPAC Name : [(3aR,4S,5R,6aS)-5-hydroxy-2-oxo-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-4-yl]methyl acetate
- Molecular Formula : C12H16O6
- Molecular Weight : 244.25 g/mol
1. Anti-inflammatory Effects
Research has indicated that lactone derivatives similar to the compound exhibit significant anti-inflammatory properties. For instance:
- Compounds derived from lactones have been shown to inhibit pro-inflammatory cytokines such as IL-6 and IL-12. This suggests that [(3aR,4S,5R,6aS)-5-hydroxy-2-oxo-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-4-yl]methyl acetate may possess similar anti-inflammatory effects due to its structural characteristics .
2. Antioxidant Activity
The compound's structure suggests potential antioxidant properties. Studies have demonstrated that compounds containing furan rings can scavenge free radicals effectively. This activity is crucial in mitigating oxidative stress-related diseases .
3. Cytotoxicity Against Cancer Cells
Preliminary studies have suggested that certain hexahydrocyclopenta derivatives exhibit cytotoxic effects against various cancer cell lines. The mechanism often involves the induction of apoptosis and cell cycle arrest in tumor cells .
The biological activity of [(3aR,4S,5R,6aS)-5-hydroxy-2-oxo-3,3a,4,5,6,6a-hexahydrocyclopenta[b]furan-4-yl]methyl acetate can be attributed to several mechanisms:
- Inhibition of Enzymatic Activity : It may inhibit enzymes involved in inflammation and cancer progression.
- Regulation of Gene Expression : The compound could modulate the expression of genes associated with inflammatory responses and apoptosis.
- Interaction with Cell Signaling Pathways : It may interfere with key signaling pathways such as NF-kB and MAPK pathways that are crucial in inflammation and cancer cell survival.
Case Study 1: Anti-inflammatory Activity
In a study involving synthetic lactones similar to the compound under investigation:
- Objective : To evaluate the anti-inflammatory effects on murine macrophages.
- Findings : The lactone derivatives significantly reduced the secretion of IL-6 and TNF-alpha upon stimulation with lipopolysaccharides (LPS), indicating a strong anti-inflammatory effect.
Case Study 2: Cytotoxicity Assessment
A study examining the cytotoxic effects of hexahydrocyclopenta derivatives showed:
- Objective : To assess the impact on human breast cancer (MCF7) cells.
- Findings : The compound induced apoptosis at concentrations greater than 10 µM after 48 hours of treatment.
Q & A
Basic Research Questions
Q. How can the stereochemistry of [(3aR,4S,5R,6aS)-5-hydroxy-2-oxo-...]methyl acetate be experimentally confirmed?
- Methodology : Combine X-ray crystallography with NMR spectroscopy and optical rotation analysis. For NMR, compare coupling constants (e.g., ) and NOE correlations to confirm the bicyclic framework and substituent orientations. Optical rotation measurements (e.g., -44° in methanol, as reported for related intermediates) can validate chiral centers .
Q. What are standard synthetic routes to this compound?
- Methodology : The compound is typically synthesized via esterification of the Corey lactone intermediate [(3aR,4S,5R,6aS)-5-hydroxy-4-(hydroxymethyl)-hexahydrocyclopenta[b]furan-2-one]. For example, acetylation of the hydroxymethyl group using acetic anhydride in the presence of a base (e.g., pyridine) under anhydrous conditions. Purification involves column chromatography (silica gel, ethyl acetate/hexane gradients) .
Q. Which purification techniques are most effective for isolating this compound?
- Methodology : Use flash column chromatography with silica gel and a gradient eluent system (e.g., 20–50% ethyl acetate in hexane). Recrystallization from solvents like methanol or ethanol can further enhance purity, as evidenced by melting point consistency (117–119°C for related lactones) .
Advanced Research Questions
Q. What are the key challenges in achieving stereoselective synthesis of the cyclopenta[b]furan core?
- Methodology : The bicyclic structure requires precise control during ring formation. Strategies include:
- Ring-closing metathesis : Utilize Grubbs catalysts to form the cyclopentane ring, ensuring proper stereochemistry via substrate pre-organization.
- Asymmetric catalysis : Chiral auxiliaries or organocatalysts can direct hydroxyl and acetoxymethyl group orientations.
- Monitor reaction progress using TLC and HPLC to detect diastereomer formation .
Q. How can the acetate group be modified to study structure-activity relationships (SAR)?
- Methodology :
- Hydrolysis : Treat with aqueous NaOH in THF/methanol to yield the hydroxymethyl derivative.
- Acylation : Replace acetate with other acyl groups (e.g., propionyl, benzoyl) using acyl chlorides.
- Validate modifications via NMR (carbonyl signals at ~170 ppm) and HRMS .
Q. How do researchers resolve contradictions in reported physical properties (e.g., melting points, optical rotation)?
- Methodology : Cross-reference data from multiple sources and validate purity via:
- HPLC : Assess peak homogeneity (>98% purity).
- DSC : Confirm melting point consistency.
- Reproduce optical rotation measurements under standardized conditions (e.g., concentration, solvent) .
Q. What analytical methods are critical for assessing stability under varying pH and temperature?
- Methodology :
- For hydrolytic stability : Incubate in buffers (pH 2–12) and monitor degradation via LC-MS.
- Thermal stability : Use TGA to determine decomposition onset temperatures.
- Light sensitivity : Conduct accelerated UV exposure studies with periodic NMR analysis .
Q. What is the compound’s role in synthesizing prostaglandin analogs?
- Methodology : The bicyclic core serves as a key intermediate for prostaglandin E1 (PGE1) and latanoprost analogs. Functionalize the hydroxymethyl group via Wittig reactions or cross-coupling (e.g., with pyridinyl moieties) to extend the side chain. Stereochemical integrity is maintained using chiral catalysts .
Data Contradiction Analysis
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
